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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Reinecke's salt, ammonium diamminetetrakis(isothiocyanato)chromate(III), is a coordination

compound with a rich history in analytical and inorganic chemistry. Its utility as a precipitating

agent for primary and secondary amines, certain amino acids, and alkaloids makes it a

valuable reagent in biochemical and pharmaceutical research. This guide provides an in-depth

overview of its chemical properties, experimental protocols, and key applications.

Core Chemical and Physical Properties
Reinecke's salt is a dark-red crystalline solid with the chemical formula

NH₄[Cr(NCS)₄(NH₃)₂]·H₂O. The central chromium(III) ion is octahedrally coordinated to six

nitrogen atoms. The two ammonia (NH₃) ligands are in a trans configuration, and the four

isothiocyanate (NCS⁻) ligands are linear. The compound crystallizes as a monohydrate.
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Property Value Reference

Chemical Formula C₄H₁₂CrN₇OS₄ [1]

Molar Mass 354.42 g/mol [1]

Appearance
Dark-red crystalline solid or

powder
[1]

Melting Point
270 °C (518 °F; 543 K) with

decomposition
[1]

Density 1.49 g/cm³ [1]

Coordination Geometry Octahedral [1]

Solubility and Stability
Reinecke's salt exhibits distinct solubility characteristics and is sensitive to its environment. It is

sparingly soluble in cold water but readily soluble in hot water, ethanol, and acetone.[1][2]

Aqueous solutions of Reinecke's salt are unstable and decompose over time. This

decomposition is slow at room temperature, taking approximately two weeks, but accelerates

significantly at temperatures above 65°C.[3][4] The process results in the formation of a blue-

colored solution and the liberation of highly toxic hydrogen cyanide (HCN) gas.[3][4] Similar

decomposition occurs in boiling alcohol.[3] Due to its moisture sensitivity and thermal instability,

the salt should be stored in a dry, dark, and refrigerated environment.[2]

Solvent Solubility Reference

Cold Water Sparingly soluble [5]

Hot Water Soluble [1]

Ethanol Soluble [1]

Acetone Soluble [1]

Benzene Insoluble [2]

Dilute HCl Insoluble [6]
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Spectroscopic Properties
The spectroscopic signature of Reinecke's salt is key to its characterization.

Spectrum Type
Characteristic Peaks /
Features

Reference

UV-Vis Absorbance peak at 204 nm [7]

Infrared (IR)

The C≡N stretching vibration

appears as a singlet in

Reineckates of ammines. For

Reineckates of metal ions, this

band can split into multiplets

depending on the

electropositivity of the metal

ion.

[8]

Key Chemical Reactions and Applications
The primary utility of Reinecke's salt stems from its reaction with specific organic and inorganic

species to form insoluble precipitates.

Precipitation of Amines: It is widely used for the quantitative precipitation of primary and

secondary amines, including those derived from amino acids like proline and hydroxyproline.

[1][3] This reaction forms the basis of gravimetric analysis methods for quantifying these

compounds.[9]

Reaction with Mercury(II): Reinecke's salt reacts with Hg²⁺ compounds to produce a distinct

red color or a red precipitate, making it a useful qualitative reagent for mercury detection.[1]

Experimental Protocols
Protocol 1: Synthesis of Reinecke's Salt
This protocol is adapted from the established method involving the fusion of ammonium

thiocyanate with ammonium dichromate.[3][10][11]

Materials:
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Ammonium thiocyanate (NH₄SCN)

Ammonium dichromate ((NH₄)₂Cr₂O₇), finely powdered

Large evaporating dish or crucible (4-L capacity)

Heating source (e.g., sand bath or multiple small flames)

Thermometer

Stirring rod

Beakers

Ice

Suction filtration apparatus

Hot-water funnel

Refrigerator

Procedure:

Fusion: Gently heat 800 g of ammonium thiocyanate in the evaporating dish. Stir

continuously with a thermometer until the solid partially melts and the temperature reaches

145–150°C.

Reaction: Prepare an intimate mixture of 170 g of finely powdered ammonium dichromate

and 200 g of ammonium thiocyanate. Add this mixture in small portions (10–12 g) to the

molten ammonium thiocyanate while stirring constantly.

Temperature Control: After several portions are added, a vigorous reaction will occur,

evolving ammonia and raising the temperature to ~160°C. Discontinue external heating. Add

the remainder of the mixture at a rate that allows the heat of reaction to maintain the

temperature at 160°C.
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Cooling & Crushing: Continue stirring as the deep purple mass cools and solidifies. While

still warm, break up the solid product and pulverize it.

Initial Purification: Stir the powdered product with 750 mL of ice-cold water for 15 minutes.

This dissolves unreacted starting materials and byproducts.

Isolation: Filter the insoluble crude Reinecke's salt by suction, removing as much of the

mother liquor as possible without washing.

Recrystallization: Transfer the crude product to 2.5 L of water pre-warmed to 65°C. Quickly

raise the temperature to 60°C and filter the hot solution immediately through a hot-water

funnel to remove insoluble impurities (like Morland's salt).

Crystallization: Place the hot filtrate in a refrigerator to crystallize overnight.

Collection: Collect the dark red crystals by filtration. The mother liquor can be used for a

second extraction of the residue at 60°C to improve the yield. The final product should be air-

dried and stored appropriately.
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Diagram 1: Synthesis of Reinecke's Salt
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Diagram 1: Workflow for the synthesis of Reinecke's Salt.
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Protocol 2: Gravimetric Determination of a
Primary/Secondary Amine
This protocol outlines the general steps for the quantitative analysis of an amine using

Reinecke's salt.[9]

Materials:

Sample containing the amine of interest

Reinecke's salt solution (typically ~1-2% in water, freshly prepared)

Dilute hydrochloric acid (HCl)

Filtration apparatus (e.g., tared porcelain or glass filtering crucible)

Drying oven

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a sample containing the amine and dissolve it in a

suitable volume of water. The solution should be slightly acidic; add a few drops of dilute HCl

if necessary.

Precipitation: Slowly add a freshly prepared solution of Reinecke's salt to the amine solution

while stirring. An excess of the Reinecke's salt solution is required to ensure complete

precipitation of the amine-reineckate complex. The formation of a pink or reddish precipitate

indicates a positive reaction.

Digestion: Allow the precipitate to stand (digest), sometimes with gentle warming, for a

period (e.g., 30 minutes to several hours) to allow for complete precipitation and formation of

larger, more easily filterable particles.

Filtration: Filter the precipitate through a pre-weighed (tared) filtering crucible. Wash the

precipitate with small portions of ice-cold water to remove any excess Reinecke's salt. The
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washing is complete when the filtrate runs clear.

Drying: Dry the crucible containing the precipitate in a drying oven at a moderate

temperature (e.g., 105-110°C) until a constant weight is achieved.

Calculation: Weigh the crucible with the dried precipitate. The mass of the amine in the

original sample can be calculated using the mass of the precipitate and the stoichiometric

ratio based on the molecular weights of the amine and the precipitated amine-reineckate
complex.
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Diagram 2: Gravimetric Analysis of Amines
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Diagram 2: Workflow for the gravimetric analysis of amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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